Cas no 2171611-33-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid
- EN300-1501407
- 2171611-33-7
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid
-
- Inchi: 1S/C25H28N2O6/c28-16-6-5-12-27(13-11-16)24(31)22(14-23(29)30)26-25(32)33-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21-22,28H,5-6,11-15H2,(H,26,32)(H,29,30)
- InChI Key: ZZVRZVKLQHZWIR-UHFFFAOYSA-N
- SMILES: OC1CCN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 116Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1501407-0.05g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1501407-0.1g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1501407-0.25g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1501407-0.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1501407-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1501407-2.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1501407-5.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1501407-10.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1501407-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1501407-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid |
2171611-33-7 | 100mg |
$2963.0 | 2023-09-27 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid
3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic Acid: A Comprehensive Overview
The compound with CAS No. 2171611-33-7, known as 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and biotechnology. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an azepane ring, and a butanoic acid moiety. The integration of these functional groups makes it a versatile building block for the synthesis of advanced bioactive molecules.
The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during synthetic procedures. Recent studies have highlighted the importance of Fmoc-based reagents in medicinal chemistry, particularly in the design of protease inhibitors and anticancer agents. The azepane ring, on the other hand, introduces rigidity and hydroxyl functionality, which are critical for enhancing the molecule's bioavailability and pharmacokinetic properties. The butanoic acid moiety further contributes to the compound's acidity and solubility characteristics.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets. For instance, molecular docking studies have revealed potential interactions with serine proteases, suggesting its role as a lead compound in anticoagulant drug discovery. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro, paving the way for its application in treating inflammatory diseases.
The synthesis of 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid involves a multi-step process that combines principles from both organic and peptide chemistry. Key steps include the Fmoc protection of amino groups, azepane ring formation via ring-closing metathesis, and subsequent functionalization to introduce the butanoic acid moiety. These steps are meticulously optimized to ensure high yields and purity levels, which are essential for downstream applications.
In terms of applications, this compound has shown promise as an intermediate in peptide synthesis and as a substrate for enzymatic studies. Its unique combination of functional groups allows for selective modifications, enabling researchers to tailor its properties for specific therapeutic targets. For example, recent work has focused on its use as a scaffold for designing inhibitors of histone deacetylases (HDACs), which are implicated in various cancers.
From an analytical standpoint, this compound is typically characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity. Additionally, high-performance liquid chromatography (HPLC) is employed to ensure consistent quality control during synthesis and purification.
Looking ahead, ongoing research aims to explore the pharmacodynamic properties of this compound further. Preclinical studies are underway to assess its efficacy in animal models of chronic inflammation and neurodegenerative diseases. The integration of this compound into combinatorial libraries is also being investigated to accelerate drug discovery efforts.
In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid represents a cutting-edge molecule with immense potential in modern drug development. Its intricate structure and versatile functional groups make it an invaluable tool for researchers seeking innovative solutions in medicinal chemistry.
2171611-33-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxyazepan-1-yl)-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)